3-O-Sulfation Effect on Factor Xa Inhibition
In a direct head-to-head comparison of synthetic pentasaccharides, the presence of a 3-O-sulfate group on a glucosamine residue dramatically enhanced the rate of antithrombin-mediated Factor Xa inhibition. The fully sulfated pentasaccharide (containing the 3-O-sulfate) accelerated the inhibition rate to 6 × 10⁵ M⁻¹ s⁻¹. In contrast, an otherwise identical pentasaccharide lacking only the 3-O-sulfate on residue 4 exhibited a rate of just 8 × 10³ M⁻¹ s⁻¹. This represents a 75-fold reduction in catalytic efficiency [1].
Without 3-O-sulfate: 8 × 10³ M⁻¹ s⁻¹
→ 75-fold higher rate
| Evidence Dimension | Rate of Factor Xa inhibition (antithrombin-mediated) |
|---|---|
| Target Compound Data | 6 × 10⁵ M⁻¹ s⁻¹ |
| Comparator Or Baseline | Pentasaccharide lacking 3-O-sulfate: 8 × 10³ M⁻¹ s⁻¹ |
| Quantified Difference | 75-fold higher inhibition rate |
| Conditions | Stopped-flow fluorometry at 25°C; synthetic pentasaccharide model system |
Why This Matters
For researchers developing heparin mimetics or studying coagulation, 3-O-sulfated glucosamine is not a passive component but an essential pharmacophore; its absence results in a functional collapse of anticoagulant activity.
- [1] Atha, D.H. et al. (1987) 'Contribution of 3-O- and 6-O-sulfated glucosamine residues in the heparin-induced conformational change in antithrombin III', Biochemistry, 26(20), pp. 6454–6461. doi: 10.1021/bi00394a024 View Source
